NICKEL(II) FLUORIDE TETRAHYDRATE

• CAS No.: 13940-83-5
• Molecular Formula: F2H8NiO4
• Molecular Weight: 168.75 g/mol
• IUPAC Name: nickel(2+);difluoride;tetrahydrate
• InChI: InChI=1S/2FH.Ni.4H2O/h2*1H;;4*1H2/q;;+2;;;;/p-2
• InChI Key: HHPKUIWWHLVHQQ-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.[F-].[F-].[Ni+2]

Description

Nickel(II) fluoride tetrahydrate is a chemical compound with the formula NiF₂·4H₂O. It is an ionic compound consisting of nickel and fluorine, forming greenish crystalline powder. This compound is known for its stability in air and its solubility in water and inorganic acids .

Mechanism of Action

Target of Action

Nickel(II) Fluoride Tetrahydrate (NiF2•4H2O) is an ionic compound of nickel and fluorine . It is primarily used in industrial applications, particularly in metal production . The primary target of this compound is nickel metal, where it forms a passivating surface on nickel alloys in the presence of hydrogen fluoride or elemental fluorine .

Mode of Action

This compound interacts with its target, nickel metal, by forming a passivating surface. This interaction occurs when nickel metal is exposed to fluorine . The compound is also used as a catalyst for the synthesis of chlorine pentafluoride .

Biochemical Pathways

It is known that a melt of nif2 and kf reacts to give successively potassium trifluoronickelate and potassium tetrafluoronickelate . This suggests that this compound may play a role in the formation of these compounds.

Pharmacokinetics

This compound is a water-insoluble nickel source

Result of Action

The primary result of this compound’s action is the formation of a passivating surface on nickel alloys when exposed to hydrogen fluoride or elemental fluorine . This makes nickel and its alloys suitable materials for storage and transport of these fluorine and related fluorinating agents .

Action Environment

This compound is stable in air , suggesting that it has high environmental stability Its action, efficacy, and stability may be influenced by factors such as temperature, humidity, and the presence of other chemical agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel(II) fluoride tetrahydrate can be synthesized by treating anhydrous nickel(II) chloride with fluorine gas at elevated temperatures. The reaction is as follows:

$$\text{NiCl}_2 + \text{F}_2 \rightarrow \text{NiF}_2 + \text{Cl}_2$$NiCl2​+F2​→NiF2​+Cl2​

This reaction typically occurs at around 350°C .

Industrial Production Methods: In industrial settings, this compound is produced by exposing nickel metal to fluorine gas. This process forms a passivating layer of nickel(II) fluoride on the surface of the nickel, which can then be hydrated to form the tetrahydrate .

Types of Reactions:

Oxidation and Reduction: Nickel(II) fluoride can undergo oxidation and reduction reactions, although it typically remains in the +2 oxidation state due to the instability of the +3 state.

It can react with strong bases to form nickel(II) hydroxide:

Substitution Reactions: $$\text{NiF}_2 + 2 \text{NaOH} \rightarrow \text{Ni(OH)}_2 + 2 \text{NaF}$$NiF2​+2NaOH→Ni(OH)2​+2NaF

Common Reagents and Conditions:

Fluorine Gas: Used in the synthesis of nickel(II) fluoride from nickel chloride.

Strong Bases: Such as sodium hydroxide, used in substitution reactions to form nickel hydroxide.

Major Products Formed:

Nickel(II) Hydroxide: Formed from the reaction with strong bases.

Potassium Trifluoronickelate and Potassium Tetrafluoronickelate: Formed when nickel(II) fluoride reacts with potassium fluoride.

Scientific Research Applications

Nickel(II) fluoride tetrahydrate has diverse applications in scientific research and industry:

Chemistry: Used as a catalyst in various chemical reactions, including the synthesis of chlorine pentafluoride.

Biology and Medicine: While specific biological applications are limited, its role as a catalyst can be crucial in the synthesis of pharmaceutical compounds.

Industry: Employed in the surface treatment of aluminum profiles, printing ink manufacturing, and as a fluidizer and catalyzer in organic synthesis.

Comparison with Similar Compounds

• Nickel(II) Chloride (NiCl₂)
• Nickel(II) Bromide (NiBr₂)
• Nickel(II) Iodide (NiI₂)
• Cobalt(II) Fluoride (CoF₂)
• Copper(II) Fluoride (CuF₂)

Comparison: Nickel(II) fluoride tetrahydrate is unique due to its stability in air and its specific catalytic properties. Unlike nickel(II) chloride, bromide, and iodide, which are more prone to oxidation, nickel(II) fluoride remains stable in the +2 oxidation state. Additionally, its ability to form complex fluoronickelate compounds distinguishes it from other nickel halides .

Customer Q & A

Q1: What are the catalytic properties of Nickel(II) Fluoride Tetrahydrate and its applications in organic synthesis?

A1: this compound has been identified as an effective heterogeneous catalyst in organic synthesis. Its high acidity, thermal stability, and water tolerance contribute to its catalytic activity []. One notable application is in the synthesis of hexahydroacridine-1,8(2H,5H)-diones, a class of compounds with pharmacological significance. The compound catalyzes the Hantzsch reaction, a one-pot, three-component condensation involving an aromatic aldehyde, 5,5-dimethyl-1,3-cyclohexanedione (dimedone), and ammonium acetate in refluxing water []. This method offers a cost-effective and environmentally benign route to these valuable compounds with excellent yields and simple work-up procedures [].

Q2: What is the crystal structure of a Nickel(II) complex containing biguanide ligands and why is this structure interesting?

A2: Research has been conducted on Bis(biguanidinium)this compound, a complex with the formula Ni(C2N5H7)2F2 • 4H2O []. This complex forms orange-colored, needle-shaped crystals that can be obtained by evaporating a saturated aqueous solution at room temperature []. The crystal structures of biguanide complexes, in general, are of interest due to the medicinal properties often exhibited by these compounds and their unique stereochemistry []. Further investigation of these structures aims to provide a deeper understanding of the stereochemistry-activity relationships in these complexes [].